Cas no 1690723-42-2 (2-(2,4,5-Trifluorophenyl)morpholine)

• Product Name: 2-(2,4,5-Trifluorophenyl)morpholine
• CAS No: 1690723-42-2
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5601514
• PubChem ID: 108240799
• Update Time: 2025-05-23

2-(2,4,5-Trifluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1690723-42-2
• EN300-1855255
• 2-(2,4,5-trifluorophenyl)morpholine
• 2-(2,4,5-Trifluorophenyl)morpholine

• Inchi： 1S/C10H10F3NO/c11-7-4-9(13)8(12)3-6(7)10-5-14-1-2-15-10/h3-4,10,14H,1-2,5H2
• InChI Key： BCHHAFAYVKYNDX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1CNCCO1)F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(2,4,5-Trifluorophenyl)morpholine

Introduction to 2-(2,4,5-Trifluorophenyl)morpholine (CAS No. 1690723-42-2)

The compound 2-(2,4,5-Trifluorophenyl)morpholine, identified by the CAS number 1690723-42-2, is a highly specialized organic molecule with significant applications in modern chemistry and pharmacology. This compound belongs to the class of morpholines, which are six-membered heterocycles containing an oxygen atom and a nitrogen atom. The presence of a trifluorophenyl group at the 2-position of the morpholine ring introduces unique electronic and steric properties, making it a valuable compound in various research and industrial settings.

Morpholines are widely studied due to their versatility in forming stable structures and their ability to participate in a variety of chemical reactions. The trifluorophenyl group attached to the morpholine ring in this compound adds fluorine atoms at positions 2, 4, and 5 of the phenyl ring. Fluorine substitution is known to enhance the stability of aromatic systems and can significantly influence the electronic properties of the molecule. This makes 1690723-42-2 an interesting candidate for applications in drug design, materials science, and catalysis.

Recent studies have highlighted the potential of 1690723-42-2 as a building block for constructing bioactive molecules. Its ability to form hydrogen bonds due to the oxygen and nitrogen atoms in the morpholine ring makes it suitable for interactions with biological targets such as enzymes and receptors. Additionally, the trifluorophenyl group contributes to hydrophobicity, which can be advantageous in designing drugs with optimal pharmacokinetic profiles.

The synthesis of 1690723-42-2 typically involves multi-step processes that include nucleophilic substitution or coupling reactions. Researchers have explored various methodologies to optimize the synthesis of this compound, ensuring high yields and purity. For instance, recent advancements in transition-metal-catalyzed coupling reactions have enabled more efficient routes for constructing the trifluorophenyl-morpholine framework.

In terms of physical properties, 1690723-42-2 exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability makes it suitable for high-temperature applications in chemical processes.

One of the most promising areas of research involving 1690723-42-